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Compound of Interest

2-Bromo-N-(2-
Compound Name:
thienylmethyl)acetamide

CAS No.: 883526-96-3

Cat. No.: B1284383

Get Quote

Introduction & Scientific Context

2-Bromo-N-(2-thienylmethyl)acetamide is a reactive electrophilic fragment used in
chemoproteomics to identify "ligandable” cysteine residues on protein surfaces. While it
belongs to the broad class of

-bromoacetamide alkylating agents, it has gained specific prominence as Ligand L9U, a hit
molecule identified in crystallographic screens targeting GPX4, the central regulator of
ferroptosis.

Why This Probe Matters

¢ Mechanism: The compound possesses a "warhead" (

-bromoacetamide) that reacts irreversibly with nucleophilic thiols (Cysteine) via an

mechanism, and a "tail" (thiophene ring) that provides molecular recognition via hydrophobic
or
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-stacking interactions.

e The Challenge (GPX4): GPX4 is a selenoprotein essential for preventing lipid peroxidation-
induced cell death (ferroptosis). It is a high-value cancer target but lacks deep pockets,
making it "hard-to-drug."

o The Breakthrough: This probe was instrumental in identifying a cryptic allosteric site on
GPX4 (distinct from the catalytic Sec/Cys46 site), offering a new mechanism to inhibit the
enzyme and induce ferroptosis in drug-resistant cancer cells [1].

Mechanism of Action
Chemical Reactivity

The probe functions as a covalent modifier. Upon binding to the target protein, the electrophilic
carbon adjacent to the bromine is attacked by the thiolate anion of a cysteine residue.

e Leaving Group: Bromide (

).

o Adduct Mass Shift: The covalent modification results in a mass increase of +154.21 Da
(Formula:

) on the protein, detectable by high-resolution mass spectrometry.

Biological Pathway: Ferroptosis Induction

Inhibition of GPX4 by this probe (or its optimized derivatives) prevents the reduction of lipid
hydroperoxides (

) to lipid alcohols (
). The accumulation of lipid ROS leads to membrane damage and ferroptotic cell death.

Figure 1: Mechanism of GPX4 inhibition leading to ferroptosis.

Experimental Protocols
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Protocol A: Covalent Fragment Screening (Intact Protein
MS)

Objective: To validate the binding of 2-Bromo-N-(2-thienylmethyl)acetamide to recombinant
GPX4 (or target of interest).

Materials:

Recombinant GPX4 (U46C mutant is preferred for stability, mimicking the active site Sec).

Probe Stock: 100 mM in DMSO.

Buffer: 20 mM HEPES pH 7.5, 150 mM NacCl, 1 mM TCEP (remove TCEP before adding
probe if possible, or keep low to avoid quenching).

LC-MS System (e.g., Agilent Q-TOF or Thermo Orbitrap).

Workflow:

Protein Prep: Dilute GPX4-U46C to 10 uM in reaction buffer.

Incubation: Add probe to a final concentration of 100 uM (10-fold excess).

o Control: Add DMSO only.

Reaction: Incubate at Room Temperature (RT) for 60 minutes.

Quenching: Add formic acid to 1% final concentration or run immediately on LC-MS.

Analysis: Deconvolute the mass spectrum.
o Success Criteria: Observation of a peak shift of +154 Da relative to the DMSO control.

o Note: If +308 Da is observed, double labeling (two cysteines) has occurred.

Protocol B: Competitive ABPP (Selectivity Profiling)

Objective: To determine if the probe targets the active site or a unique allosteric pocket by
competing with a broad-spectrum probe (e.g., lodoacetamide-Alkyne).
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Materials:

Cell Lysate (e.g., HEK293T or HT-1080).

Probe: 2-Bromo-N-(2-thienylmethyl)acetamide.[1]

Competitor: IA-Alkyne (lodoacetamide-alkyne).

Click Chemistry Reagents: Azide-fluorophore (e.g., Rhodamine-N3) or Azide-Biotin.

Workflow:

Competition: Treat proteome (1 mg/mL) with Probe (various conc: 1, 10, 50 uM) for 1 hr at
RT.

Labeling: Add IA-Alkyne (10 uM) to all samples for 30 min.

Click Reaction: Add CuAAC mix (1 mM

, 100 uM TBTA, 1 mM TCEP, 20 uM Azide-Rhodamine). Incubate 1 hr.

Visualization: SDS-PAGE followed by in-gel fluorescence scanning.

o Interpretation: If the probe binds the same cysteines as |IA-alkyne, fluorescence intensity
of specific bands will decrease as probe concentration increases. If fluorescence remains
constant, the probe binds a unique site or is non-reactive.

Protocol C: Crystallographic Soaking (Structural
Validation)

Objective: To obtain high-resolution structural data (as seen in PDB 7U4l).
o Crystallization: Grow crystals of GPX4-U46C using hanging drop vapor diffusion.

e Soaking: Transfer crystals to a drop containing reservoir solution + 2-5 mM Probe (2-5%
DMSO).
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e Duration: Soak for 2—24 hours. (Monitor for crystal cracking, which indicates lattice changes

due to binding).

» Harvesting: Flash freeze in liquid nitrogen.

» Data Collection: Collect X-ray diffraction data. Look for electron density (

map) continuous with a cysteine residue (e.g., Cys46 or allosteric Cys).

Data Analysis & Interpretation
Mass Spectrometry Adduct Calculation

Use the table below to verify hits in your MS data.

Monoisotopic Mass

Component Formula (Da) Mass Shift (Delta)
a

Probe (Intact) 232.951 N/A

Leaving Group (lost as HBr) 79.904 -80.91

Adduct Moiety 154.033 +154.03

Double Label 308.066 +308.07

Troubleshooting

» No labeling observed:

o Check pH. The reaction requires deprotonated thiols. Ensure pH

7.5.

o Check TCEP/DTT. High concentrations of reducing agents can scavenge the probe. Use

TCEP at minimal levels (0.5 mM) or remove via desalting column before probe addition.

» Precipitation:
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o The thiophene ring is hydrophobic. Ensure DMSO concentration is ~2-5% in the final
assay.

Visual Workflow

Figure 2: From Library Screen to Structural Resolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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